Cas no 2639456-92-9 (tert-butyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate)

• Product Name: tert-butyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate
• CAS No: 2639456-92-9
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5642656
• PubChem ID: 165899490
• Update Time: 2025-10-30

tert-butyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27784074
• tert-butyl 5-(aminomethyl)bicyclo[3.2.1]octane-1-carboxylate
• 2639456-92-9
• tert-butyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate

• Inchi： 1S/C14H25NO2/c1-12(2,3)17-11(16)14-6-4-5-13(9-14,10-15)7-8-14/h4-10,15H2,1-3H3
• InChI Key： DMJIISVUKHTKGK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CCCC(CN)(CC1)C2)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate

Professional Introduction to Tert-butyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate (CAS No: 2639456-92-9)

Tert-butyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2639456-92-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This bicyclic structure, featuring a tert-butyl group and an aminomethyl substituent, presents a unique framework that makes it a valuable intermediate in the synthesis of biologically active molecules. The compound's complex architecture and functional groups suggest potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of tert-butyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate consists of a bicyclo[3.2.1]octane core, which is a highly strained system that often serves as a scaffold for designing molecules with specific pharmacological properties. The presence of the aminomethyl group at the 5-position introduces a nucleophilic center that can be readily modified through various chemical reactions, such as coupling with carboxylic acids, aldehydes, or other electrophiles. This versatility makes the compound a promising building block for constructing more complex molecules with tailored biological activities.

The tert-butyl group at the 1-position provides steric hindrance and stability to the molecule, which can be crucial in optimizing pharmacokinetic profiles of drug candidates. In recent years, there has been growing interest in leveraging such sterically hindered structures to improve drug bioavailability and reduce metabolic degradation. The bicyclo[3.2.1]octane framework itself has been extensively studied for its potential in modulating enzyme activity and receptor binding, making it an attractive motif for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions of tert-butyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate with biological targets. Studies have shown that the compound can exhibit inhibitory effects on certain enzymes and receptors by occupying specific binding pockets. For instance, modifications to the aminomethyl group have been explored to enhance binding affinity and selectivity against targets such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development, and tert-butyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate exemplifies this trend. Its unique structural features offer opportunities for designing molecules with improved pharmacological properties, such as enhanced solubility, reduced toxicity, and prolonged half-life. Furthermore, the compound's amenability to functional group modifications allows for rapid iteration in synthetic chemistry pipelines, accelerating the discovery of novel drug candidates.

In clinical research, derivatives of tert-butyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate have been investigated for their potential therapeutic effects in preclinical models. Preliminary studies suggest that certain analogs may exhibit anti-inflammatory or analgesic properties by modulating signaling pathways associated with pain and inflammation. These findings highlight the compound's potential as a lead structure for further development into clinical candidates.

The synthesis of tert-butyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate presents challenges due to the complexity of its bicyclic framework and the need for precise functionalization at multiple positions. However, advances in synthetic methodologies have made it more feasible to access such compounds on multigram scales, facilitating their use in both academic research and industrial applications. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing the desired molecular architecture with high enantioselectivity.

The future prospects for tert-butyl 5-(aminomethyl)bicyclo3.2.1octane-1-carboxylate are promising, with ongoing research exploring new derivatives and applications. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact selectively with disease-causing targets. The compound's unique structural features make it a compelling candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.